Cas no 126957-44-6 ((2S)-2-Fluoro-4-methylpentanoic acid)

• Product Name: (2S)-2-Fluoro-4-methylpentanoic acid
• CAS No: 126957-44-6
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• CID: 2855544
• PubChem ID: 45933761
• Update Time: 2025-04-21

(2S)-2-Fluoro-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Fluoro-4-methylpentanoic acid
• (2S)-2-Fluoro-3-isopropylpropanoic acid
• 126957-44-6
• 640-686-4
• Pentanoic acid, 2-fluoro-4-methyl-, (2S)-
• AKOS006311321

• Inchi： 1S/C6H11FO2/c1-4(2)3-5(7)6(8)9/h4-5H,3H2,1-2H3,(H,8,9)/t5-/m0/s1
• InChI Key： XJSHQHONRQJNKY-YFKPBYRVSA-N
• SMILES： F[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 134.07430775Da
• Monoisotopic Mass: 134.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų